sodium 3-[(hexadecylamino)carbonyl]-4-hydroxynaphthalene-1-sulphonate
sodium 3-[(hexadecylamino)carbonyl]-4-hydroxynaphthalene-1-sulphonate
Brand Name:
Vulcanchem
CAS No.:
13183-81-8
VCID:
VC0078372
InChI:
InChI=1S/C27H41NO5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-28-27(30)24-21-25(34(31,32)33)22-18-15-16-19-23(22)26(24)29;/h15-16,18-19,21,29H,2-14,17,20H2,1H3,(H,28,30)(H,31,32,33);/q;+1/p-1
SMILES:
CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+]
Molecular Formula:
C27H40NNaO5S
Molecular Weight:
513.7 g/mol
sodium 3-[(hexadecylamino)carbonyl]-4-hydroxynaphthalene-1-sulphonate
CAS No.: 13183-81-8
Main Products
VCID: VC0078372
Molecular Formula: C27H40NNaO5S
Molecular Weight: 513.7 g/mol
![sodium 3-[(hexadecylamino)carbonyl]-4-hydroxynaphthalene-1-sulphonate - 13183-81-8](/images/no_structure.jpg)
| CAS No. | 13183-81-8 |
|---|---|
| Product Name | sodium 3-[(hexadecylamino)carbonyl]-4-hydroxynaphthalene-1-sulphonate |
| Molecular Formula | C27H40NNaO5S |
| Molecular Weight | 513.7 g/mol |
| IUPAC Name | sodium;3-(hexadecylcarbamoyl)-4-hydroxynaphthalene-1-sulfonate |
| Standard InChI | InChI=1S/C27H41NO5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-28-27(30)24-21-25(34(31,32)33)22-18-15-16-19-23(22)26(24)29;/h15-16,18-19,21,29H,2-14,17,20H2,1H3,(H,28,30)(H,31,32,33);/q;+1/p-1 |
| Standard InChIKey | SMFCODVQSWXCGR-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
| SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCNC(=O)C1=C(C2=CC=CC=C2C(=C1)S(=O)(=O)[O-])O.[Na+] |
| PubChem Compound | 23696758 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume